Cas no 2680683-41-2 (benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate
• CAS No: 2680683-41-2
• MF: C₁₇H₁₂BrClN₂O₂
• MW: 391.646382331848
• CID: 5621562
• PubChem ID: 165938285
• Update Time: 2025-05-20

benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate
• EN300-28302715
• 2680683-41-2

• Inchi： 1S/C17H12BrClN2O2/c18-13-7-8-14(19)16-12(13)6-9-15(20-16)21-17(22)23-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,20,21,22)
• InChI Key： GWWBSTSVYKVUBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC=C(NC(=O)OCC1C=CC=CC=1)N=2)Cl

Computed Properties

• Exact Mass: 389.97707g/mol
• Monoisotopic Mass: 389.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate

Introduction to benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate (CAS No. 2680683-41-2)

benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate (CAS No. 2680683-41-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities. The presence of bromine and chlorine substituents on the quinoline ring, along with the benzyl carbamate moiety, imparts specific chemical and biological characteristics that make it a valuable candidate for further research and development.

The chemical structure of benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate is characterized by a quinoline core with a bromine atom at the 5-position and a chlorine atom at the 8-position. The carbamate functionality is attached to the 2-position of the quinoline ring via a benzyl group. This structural arrangement not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. Recent studies have highlighted the importance of these functional groups in modulating the compound's activity and selectivity.

In terms of synthesis, benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 5-bromo-8-chloroquinoline with benzyl isocyanate under controlled conditions. The reaction typically proceeds via nucleophilic addition followed by intramolecular cyclization to form the carbamate linkage. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical applications.

The biological activity of benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve multiple pathways, such as inducing apoptosis, inhibiting cell cycle progression, and disrupting microtubule dynamics. These findings suggest that benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate may have potential as a lead compound for the development of novel anticancer agents.

Beyond its anticancer properties, benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate has also shown promise in other therapeutic areas. For instance, studies have demonstrated its ability to inhibit bacterial growth, particularly against multidrug-resistant strains. This antimicrobial activity is attributed to its ability to interfere with essential bacterial processes, such as DNA replication and protein synthesis. Additionally, preliminary data suggest that this compound may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic profile of benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate has been investigated to understand its behavior in biological systems. In vitro assays have shown that it exhibits good solubility in both aqueous and organic solvents, which facilitates its absorption and distribution in vivo. Metabolic stability studies indicate that the compound is relatively stable under physiological conditions, with minimal degradation observed over extended periods. These properties are advantageous for developing formulations suitable for various routes of administration.

To further evaluate the safety and efficacy of benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate, preclinical studies are currently underway. These studies aim to assess its toxicity profile, biodistribution, and potential side effects in animal models. Preliminary results have been promising, with no significant adverse effects observed at therapeutic doses. However, more comprehensive investigations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, benzyl N-(5-bromo-8-chloroquinolin-2-yl)carbamate (CAS No. 2680683-41-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs in various disease areas.